N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-3-methylbutanamide
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Description
N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.348. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Bioactive Properties
Research has indicated that compounds with methoxyphenoxy groups exhibit significant bioactive properties, including anticancer effects. For example, studies on eugenol, a compound with a methoxy group, have revealed its potential in treating various cancer types through mechanisms such as inducing cell death and inhibiting migration and angiogenesis in cancer cell lines. These findings suggest that N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-3-methylbutanamide could also possess similar anticancer properties, warranting further investigation into its therapeutic potential (Zari, Zari, & Hakeem, 2021).
Environmental Impact and Degradation
The environmental fate and behavior of phenolic compounds, including those with methoxy groups, have been extensively studied. Research has shown that such compounds, due to their phenolic structure, can undergo various degradation processes in aquatic environments. Understanding the environmental impact and degradation pathways of this compound is crucial for assessing its environmental safety and potential as a sustainable compound in industrial applications (Haman, Dauchy, Rosin, & Munoz, 2015).
Pharmacokinetic Enhancements
The pharmacokinetic profile of bioactive compounds is critical for their effectiveness as therapeutic agents. Research on improving the oral bioavailability and beneficial effects of resveratrol, a compound with a phenolic structure, through various methodological approaches such as nanoencapsulation and the development of synthetic derivatives, highlights the importance of enhancing the bioavailability of such compounds. These findings could be applied to improve the pharmacokinetic properties of this compound, making it more effective in potential pharmacological applications (Chimento, De Amicis, Sirianni, Sinicropi, Puoci, Casaburi, Saturnino, & Pezzi, 2019).
Properties
IUPAC Name |
N-[4-(2-methoxyphenoxy)but-2-ynyl]-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c1-13(2)12-16(18)17-10-6-7-11-20-15-9-5-4-8-14(15)19-3/h4-5,8-9,13H,10-12H2,1-3H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIAPSPOUCBTEMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)NCC#CCOC1=CC=CC=C1OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.